Cas no 19394-34-4 (Benzene, 1-chloro-3-(2-nitro-1-propen-1-yl)-)

• Product Name: Benzene, 1-chloro-3-(2-nitro-1-propen-1-yl)-
• CAS No: 19394-34-4
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 5172773
• Update Time: 2025-06-09

Benzene, 1-chloro-3-(2-nitro-1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3-(2-nitro-1-propen-1-yl)-
• 1-chloro-3-(2-nitroprop-1-en-1-yl)benzene

• Inchi： 1S/C9H8ClNO2/c1-7(11(12)13)5-8-3-2-4-9(10)6-8/h2-6H,1H3
• InChI Key： PSURUZUUDGZDKD-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(C=C([N+]([O-])=O)C)=C1

Additional information on Benzene, 1-chloro-3-(2-nitro-1-propen-1-yl)-

Benzene, 1-chloro-3-(2-nitro-1-propen-1-yl)- (CAS No. 19394-34-4): A Comprehensive Overview

Benzene, 1-chloro-3-(2-nitro-1-propen-1-yl) (CAS No. 19394-34-4) is a complex organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable subject of study and potential application in various scientific domains.

The molecular formula of Benzene, 1-chloro-3-(2-nitro-1-propen-1-yl) is C₉H₈ClNO₂, and its molecular weight is approximately 195.62 g/mol. The compound features a benzene ring substituted with a chloro group at the 1-position and a 2-nitropropenyl group at the 3-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.

In terms of physical properties, Benzene, 1-chloro-3-(2-nitro-1-propen-1-yl) is typically a solid at room temperature with a melting point ranging from 65 to 67°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

The chemical reactivity of Benzene, 1-chloro-3-(2-nitro-1-propen-1-yl) is influenced by its functional groups. The presence of the nitro group makes the molecule electron-withdrawing, which can affect its reactivity in electrophilic aromatic substitution reactions. Additionally, the chloro group can participate in nucleophilic substitution reactions, making this compound versatile for synthetic transformations.

In the context of pharmaceutical research, Benzene, 1-chloro-3-(2-nitro-1-propen-1-yl) has been investigated for its potential biological activities. Recent studies have explored its antimicrobial properties, particularly against Gram-positive and Gram-negative bacteria. The nitro group and the chloro substituent are believed to contribute to its antibacterial efficacy by disrupting bacterial cell membranes and inhibiting essential metabolic pathways.

Moreover, there is growing interest in the anticancer potential of this compound. Preliminary research has shown that Benzene, 1-chloro-3-(2-nitro-1-propen-1-yl) can induce apoptosis in certain cancer cell lines through mechanisms involving DNA damage and cell cycle arrest. These findings suggest that further investigation into its anticancer properties could lead to the development of novel therapeutic agents.

In addition to its biological activities, Benzene, 1-chloro-3-(2-nitro-1-propen-1-yl) has been studied for its environmental impact. Research has focused on understanding its degradation pathways in natural environments and assessing its potential as a pollutant. Studies have shown that under certain conditions, this compound can be biodegraded by microorganisms, although more research is needed to fully understand its environmental fate and effects.

The synthesis of Benzene, 1-chloro-3-(2-nitro-1-propen-1-yl) involves several steps that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the nitration of substituted benzene derivatives followed by subsequent reactions to introduce the chloro and propenyl groups. Advances in green chemistry have also led to the development of more environmentally friendly synthetic methods for this compound.

In conclusion, Benzene, 1-chloro-3-(2-nitro-1-propen-1-yl) (CAS No. 19394-34-4) is a multifaceted compound with significant potential in various scientific fields. Its unique molecular structure confers a range of chemical and biological properties that make it an intriguing subject for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex organic systems.